N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide
Overview
Description
N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide, also known as BDCPM, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine and agriculture.
Mechanism of Action
The mechanism of action of N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide is not yet fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects
N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide has been found to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to have herbicidal activity against a variety of plant species.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide in lab experiments is that it is relatively easy to synthesize. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several potential future directions for research on N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide. One area of focus could be on further elucidating its mechanism of action, which could lead to the development of more targeted and effective anti-inflammatory and analgesic agents. Another area of focus could be on developing more potent and selective herbicides based on the structure of N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide. Additionally, N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide could be studied for its potential as a treatment for other conditions, such as cancer or neurodegenerative diseases.
Scientific Research Applications
N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide has been found to have potential applications in both medicine and agriculture. In medicine, N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide has been studied for its potential as an anti-inflammatory and analgesic agent. In agriculture, N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide has been studied for its potential use as a herbicide.
properties
IUPAC Name |
N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO2/c1-12(22-16-9-8-14(18)10-15(16)19)17(21)20(2)11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUZSKGWVNIBKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)CC1=CC=CC=C1)OC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-(2,4-dichlorophenoxy)-N-methylpropanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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